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Compound of Interest

Compound Name: 7-Sulfocholic Acid Disodium Salt

CAS No.: 58822-35-8

Cat. No.: B1145793

Get Quote

Technical Guide: Cholic Acid vs. 7-Sulfocholic
Acid Disodium Salt
Comparative Analysis of Physicochemical Properties, Metabolic Pathways, and Analytical

Applications

Executive Summary
This guide delineates the critical technical distinctions between Cholic Acid (CA), a primary bile

acid, and its specific metabolite derivative, 7-Sulfocholic Acid Disodium Salt (7-SCA-2Na).[1]

While Cholic Acid functions primarily as a digestive surfactant and lipid transporter within the

enterohepatic circulation, 7-Sulfocholic Acid represents a metabolic "escape valve." The

sulfation at the C-7 position drastically alters the molecule's hydrophobicity, shifting its

physiological role from lipid absorption to urinary excretion and specific receptor signaling

(TGR5). For the researcher, the Disodium Salt form of 7-SCA is the essential, water-soluble

reagent used to validate these detoxification pathways and investigate novel metabolic

therapeutic targets.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1145793#bc-rfq
https://www.benchchem.com/product/b1145793/docs?utm_src=pdf-body#difference-between-cholic-acid-and-7-sulfocholic-acid-disodium-salt
https://www.caymanchem.com/product/9002532/cholic-acid-7-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 1: Structural & Physicochemical Divergence[1]
The fundamental difference lies in the modification of the steroid core. Cholic Acid is an

amphipathic molecule; 7-SCA is a highly polar, anionic conjugate.[1]

Chemical Architecture
Cholic Acid (CA): A 24-carbon steroid with three hydroxyl groups at positions C-3, C-7, and

C-12 (all

-orientation).[1] It relies on the carboxylic acid tail (pKa ~5.[1]0) for partial ionization.[1]

7-Sulfocholic Acid (7-SCA): The hydroxyl group at C-7 is esterified with a sulfate group (

).[1] This introduces a permanent negative charge (pKa < 2.0), making the molecule
extremely hydrophilic and preventing passive diffusion across cell membranes.[1]

Comparative Properties Table
Feature Cholic Acid (CA)

7-Sulfocholic Acid
Disodium Salt

CAS Number 81-25-4 60320-05-0 (Generic/Salt var.)

Molecular Formula

Molecular Weight 408.57 g/mol
~488.6 g/mol (varies by

hydration)

Solubility (Water)
Low (<0.5 mg/mL); requires pH

> 6.5

High (>50 mg/mL); dissociates

instantly

Acidity (pKa) ~5.0 (Carboxyl group) < 2.0 (Sulfate group)

Membrane Transport
Passive diffusion + Active

(NTCP)

Strictly Active Transport

(MRP2, MRP3)

Primary Bio-Fluid Bile, Serum (Enterohepatic) Urine (Renal Excretion)

Part 2: Physiological Context & The "Sulfation
Shunt"
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The conversion of CA to 7-SCA is not merely a degradation step; it is a regulated detoxification

mechanism known as the Sulfation Shunt.

The Metabolic Switch
Under normal conditions, CA is conjugated with glycine or taurine and recycled. However,

during cholestasis (bile duct blockage) or specific metabolic stress, hepatocyte concentrations

of CA rise to toxic levels.[1]

Enzymatic Action: The enzyme SULT2A1 (Sulfotransferase 2A1) adds a sulfate group to CA.

[1] While 3-sulfation is common for other bile acids, 7-sulfation is a specific pathway for

Cholic Acid.[1]

Renal Elimination: Unlike CA, which is reabsorbed by the kidney, 7-SCA is highly water-

soluble and cannot be reabsorbed. It is efficiently eliminated in urine, reducing the hepatic

bile acid load.

Emerging Therapeutic Role (TGR5 Agonism)
Recent research identifies 7-SCA not just as waste, but as a gut-restricted signaling molecule.

[1]

Mechanism: 7-SCA acts as a high-affinity agonist for TGR5 (G protein-coupled bile acid

receptor 1) located on enteroendocrine L-cells.[1][2]

Effect: Activation induces the secretion of GLP-1 (Glucagon-like peptide-1), improving

glucose tolerance without systemic exposure, making it a target of interest for diabetes and

obesity research.[1]

Pathway Visualization
The following diagram illustrates the divergence between the Enterohepatic Cycle (CA) and the

Sulfation Shunt (7-SCA).
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Figure 1: The metabolic divergence of Cholic Acid.[1] Sulfation at C-7 shifts the pathway from

recycling to excretion and specific signaling.

Part 3: Analytical Differentiation (LC-MS/MS)
Distinguishing CA from 7-SCA requires precise analytical conditions.[1] The sulfate group is

labile (falls off easily) in the mass spectrometer source, often leading to "in-source

fragmentation" where 7-SCA mimics CA.[1]

Chromatographic Separation
Because 7-SCA is significantly more polar than CA, it elutes much earlier on standard Reverse-

Phase (C18) columns.[1]

Column: C18 (e.g., Acquity BEH C18 or Hypersil GOLD).[1]

Mobile Phase: Water/Acetonitrile with 10mM Ammonium Acetate (pH neutral to slightly basic

is preferred to keep the sulfate ionized).[1]

Retention Time: If CA elutes at 5.0 min, 7-SCA will typically elute at 1.5–2.0 min.[1]

Mass Spectrometry Transitions
Both analytes are detected in Negative Ion Mode (ESI-).[1]
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Analyte Precursor Ion (Q1) Product Ion (Q3) Note

Cholic Acid m/z 407.3 m/z 343.3
Loss of water/carboxyl

group.[1]

7-Sulfocholic Acid m/z 487.3 m/z 97.0 Specific: Sulfate

fragment.[1]

7-Sulfocholic Acid m/z 487.3 m/z 407.3

Non-Specific: Loss of

sulfate (mimics CA).

[1]

Critical QC Step: You must monitor the m/z 97.0 transition to confirm the presence of the

sulfate group. Relying only on the 487->407 transition can lead to false positives if other

conjugates are present.

Part 4: Experimental Protocol
Preparation of 7-Sulfocholic Acid Standards
This protocol uses the Disodium Salt to create a stable calibration curve. The salt form is

preferred over the free acid due to its superior stability and instant water solubility.

Reagents:

7-Sulfocholic Acid Disodium Salt (Reference Standard).[1]

Methanol (LC-MS Grade).[1]

Ultrapure Water (Type 1).[1]

Workflow:

Stock Solution (1 mg/mL):

Weigh 1.0 mg of 7-Sulfocholic Acid Disodium Salt.[1]

Dissolve in 1.0 mL of 50:50 Methanol:Water.
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Note: Do not use 100% Methanol; the disodium salt is most soluble in aqueous mixtures.

Working Standards:

Serially dilute the Stock Solution using the initial mobile phase (e.g., 90% Water / 10%

ACN).[1]

Range: 1 ng/mL to 1000 ng/mL.[1][3]

Storage:

Store Stock at -20°C. Stability is >6 months.[1]

Avoid repeated freeze-thaw cycles (sulfate hydrolysis can occur slowly over time in acidic

aqueous solutions).[1]

Analytical Workflow Diagram
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Figure 2: Standardized LC-MS/MS workflow for quantifying 7-Sulfocholic Acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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